Cas no 2228977-03-3 (3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine)

3-(But-3-yn-1-yl)-4-chloro-2-methoxypyridine is a versatile pyridine derivative characterized by its functionalized alkynyl and chloro substituents, which enhance its reactivity in cross-coupling and nucleophilic substitution reactions. The methoxy group at the 2-position contributes to electronic modulation, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. Its structural features facilitate selective modifications, enabling applications in the development of bioactive compounds and advanced materials. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in organic synthesis. This pyridine derivative is particularly useful for researchers seeking tailored building blocks for heterocyclic chemistry.
3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine structure
2228977-03-3 structure
Product Name:3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine
CAS No:2228977-03-3
MF:C10H10ClNO
MW:195.645501613617
CID:5913971
PubChem ID:165699933
Update Time:2025-05-24

3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine
    • 2228977-03-3
    • EN300-1986098
    • Inchi: 1S/C10H10ClNO/c1-3-4-5-8-9(11)6-7-12-10(8)13-2/h1,6-7H,4-5H2,2H3
    • InChI Key: SVFLMFNQHFVYJQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C(C=1CCC#C)OC

Computed Properties

  • Exact Mass: 195.0450916g/mol
  • Monoisotopic Mass: 195.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 22.1Ų

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Additional information on 3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine

Introduction to 3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine (CAS No. 2228977-03-3)

3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine, with the CAS number 2228977-03-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyridines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities and industrial uses.

The molecular formula of 3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine is C11H9ClNO, and its molecular weight is approximately 208.65 g/mol. The compound features a pyridine ring substituted with a but-3-ynyl group at the 3-position, a chlorine atom at the 4-position, and a methoxy group at the 2-position. These substituents contribute to the compound's distinct chemical properties and reactivity.

In terms of physical properties, 3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine is typically a solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions where aqueous conditions need to be avoided.

The synthesis of 3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine has been reported in several scientific publications. One common synthetic route involves the reaction of 4-chloro-2-methoxypyridine with butynyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the pyridine ring, leading to the formation of the desired product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final compound.

3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine has shown promise in various biological studies. Recent research has focused on its potential as a lead compound for drug discovery, particularly in the development of new therapeutic agents for neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter receptors, making it a valuable tool for understanding receptor function and identifying potential drug targets.

In addition to its biological applications, 3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine has also been explored for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the butynyl group can enhance the conjugation length and improve the electronic performance of these materials.

The safety profile of 3-(but-3-yn-1-yl)-4-chloro-2-methoxypyridine is an important consideration for both research and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-controlled environment to prevent degradation or contamination.

In conclusion, 3-(but-3-yinl)-4-chloro--methoxypyridine (CAS No. 2228977-) is a versatile compound with significant potential in both biological and materials science research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development into novel applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.

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